4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide

• IUPAC Name: 4-chloro-N'-(4-phenylcyclohexanecarbonyl)benzohydrazide
• InChI: InChI=1S/C20H21ClN2O2/c21-18-12-10-17(11-13-18)20(25)23-22-19(24)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-5,10-13,15-16H,6-9H2,(H,22,24)(H,23,25)
• InChI Key: BKSYOVUEHXNAPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)C(=O)NNC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide, also known as SILENT, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a hydrazide derivative of the NMDA receptor antagonist ketamine and has been shown to possess similar antidepressant and analgesic effects without the adverse side effects associated with ketamine.

Mechanism of Action

The exact mechanism of action of 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide is not fully understood. However, it is believed that 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide acts as an NMDA receptor antagonist, similar to ketamine. NMDA receptors are involved in the regulation of synaptic plasticity and are believed to play a role in the pathophysiology of depression and chronic pain.
Biochemical and Physiological Effects:
4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has been shown to produce rapid and sustained antidepressant effects in animal models of depression. Additionally, 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has been shown to possess analgesic effects in models of chronic pain. 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide is that it produces rapid and sustained antidepressant effects, making it a potential candidate for the treatment of depression. Additionally, 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has been shown to possess analgesic effects, making it a potential candidate for the treatment of chronic pain. However, one limitation of 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide is that its mechanism of action is not fully understood, making it difficult to develop targeted therapies.

Future Directions

There are several potential future directions for research on 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide. One direction is to further investigate the mechanism of action of 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide in order to develop targeted therapies. Another direction is to investigate the potential of 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide in the treatment of other neurological disorders, such as anxiety and post-traumatic stress disorder. Additionally, future research could investigate the potential of 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has been extensively studied for its potential therapeutic applications in the treatment of depression and chronic pain. In preclinical studies, 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has been shown to produce rapid and sustained antidepressant effects in animal models of depression. Additionally, 4-chloro-N'-[(4-phenylcyclohexyl)carbonyl]benzohydrazide has been shown to possess analgesic effects in models of chronic pain.